Cas no 1808585-44-5 (2-Chloro-1-[5-(3-chlorophenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one)

• Product Name: 2-Chloro-1-[5-(3-chlorophenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• CAS No: 1808585-44-5
• MF: C₁₅H₁₂Cl₂N₂O₂
• MW: 323.173981666565
• CID: 6110275
• PubChem ID: 119053141
• Update Time: 2025-05-19

2-Chloro-1-[5-(3-chlorophenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-[5-(3-chlorophenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• Ethanone, 2-chloro-1-[5-(3-chlorophenyl)-3-(2-furanyl)-4,5-dihydro-1H-pyrazol-1-yl]-
• SCHEMBL21392920
• 1808585-44-5
• Z2176371173
• 2-chloro-1-[3-(3-chlorophenyl)-5-(furan-2-yl)-3,4-dihydropyrazol-2-yl]ethanone
• EN300-6657471
• AKOS033785351

• Inchi： 1S/C15H12Cl2N2O2/c16-9-15(20)19-13(10-3-1-4-11(17)7-10)8-12(18-19)14-5-2-6-21-14/h1-7,13H,8-9H2
• InChI Key： VHTNWEXNIGGOLK-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C2=CC=CC(Cl)=C2)CC(C2=CC=CO2)=N1)CCl

Computed Properties

• Exact Mass: 322.0275830g/mol
• Monoisotopic Mass: 322.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 444.4±55.0 °C(Predicted)
• pka: -0.96±0.70(Predicted)

Additional information on 2-Chloro-1-[5-(3-chlorophenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one

2-Chloro-1-[5-(3-chlorophenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one: A Comprehensive Overview

The compound with CAS No. 1808585-44-5, known as 2-Chloro-1-[5-(3-chlorophenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chlorine atom at the second position of the ethanone group and a substituted pyrazole ring system. The pyrazole ring is further substituted with a 3-chlorophenyl group and a furan moiety, making it a versatile scaffold for various chemical reactions and biological activities.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of antimicrobial agents and anticancer drugs. The presence of the furan ring and the chlorinated phenyl group contributes to its ability to interact with biological targets such as enzymes and receptors. For instance, research published in 2023 demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are critical in cancer cell proliferation. This finding underscores its potential as a lead compound for developing targeted therapies.

The synthesis of this compound involves a multi-step process that showcases the ingenuity of modern organic chemistry. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent introduction of substituents at specific positions. The use of transition metal catalysts, such as palladium complexes, has been pivotal in achieving high yields and selectivity in these reactions. This compound's synthesis also serves as a model for constructing similar heterocyclic systems with diverse functional groups.

In terms of physical properties, this compound is typically isolated as a crystalline solid with a melting point of approximately 160°C. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques have been instrumental in confirming its structure and purity.

The biological evaluation of this compound has revealed intriguing results. In vitro assays have shown that it exhibits moderate cytotoxicity against several cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary studies indicate that it may possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. These findings are supported by computational modeling studies, which predict that the compound interacts with key proteins involved in inflammatory pathways.

From an environmental perspective, this compound's fate and behavior in aquatic systems have been studied to assess its potential impact on ecosystems. Research indicates that it undergoes slow degradation under aerobic conditions, with half-life estimates ranging from several weeks to months depending on environmental factors such as temperature and pH levels. These studies are crucial for understanding its ecological risks and guiding safe handling practices.

In conclusion, CAS No. 1808585-44-5 represents a fascinating example of how advanced synthetic techniques can yield complex molecules with promising biological activities. Its unique structure, coupled with recent research findings, positions it as a valuable tool in drug discovery and chemical research. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.